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Compound of Interest

Compound Name: Cortol-d5

Cat. No.: B15562203

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth explanation of a representative Certificate of Analysis

(CoA) for Cortol-d5, a deuterated analog of cortol. Cortol-d5 is a critical internal standard for

mass spectrometry-based bioanalytical methods, enabling accurate quantification of its

unlabeled counterpart in complex biological matrices. This document outlines the typical data,

experimental protocols, and quality control parameters presented in a CoA for this compound,

ensuring its suitability for research and drug development applications.

Product Identification and Specifications
Cortol-d5 is a stable isotope-labeled form of cortol, a metabolite of cortisol. The deuterium

labels provide a distinct mass shift, making it an ideal internal standard for quantitative analysis

by mass spectrometry.
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Parameter Specification

Product Name Cortol-d5

Synonyms β-Cortol-d5

Chemical Formula C₂₁H₃₁D₅O₅[1][2]

Molecular Weight 373.54 g/mol [1][2]

CAS Number 516-38-1 (Unlabeled)[1][2]

Appearance Off-White to Beige Solid

Storage Condition
Store at refrigerator (2-8°C) for long-term

storage.[1]

Quantitative Analytical Data
The following table summarizes the key quantitative data obtained from the analysis of a

representative lot of Cortol-d5. These parameters are crucial for ensuring the identity, purity,

and quality of the standard.

Analytical Test Method Specification Result

Chemical Purity HPLC-UV (245 nm) ≥ 98% 99.2%

Isotopic Purity LC-MS
≥ 95% Deuterated

forms
98.5% (d5)

Isotopic Distribution LC-MS Report Results

d0=0.1%, d1=0.3%,

d2=0.5%, d3=0.6%,

d4=1.0%, d5=97.5%

Identity Confirmation ¹H-NMR, LC-MS/MS Conforms to Structure Conforms

Residual Solvents GC-FID ≤ 0.5% Meets Specification

Water Content Karl Fischer Titration ≤ 1.0% 0.3%

Experimental Protocols
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Detailed methodologies are employed to verify the quality of Cortol-d5. The following are

representative protocols for the key analytical tests cited in the CoA.

High-Performance Liquid Chromatography (HPLC)
Objective: To determine the chemical purity of Cortol-d5 by separating it from any non-

labeled or other impurities.

Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase:

A: 0.1% Formic Acid in Water

B: 0.1% Formic Acid in Acetonitrile

Gradient: Start at 30% B, linearly increase to 95% B over 15 minutes, hold for 5 minutes,

then return to initial conditions and equilibrate for 5 minutes.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection: UV at 245 nm.

Injection Volume: 10 µL.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

Objective: To confirm the identity and determine the isotopic purity and distribution of Cortol-
d5. Stable isotope-labeled compounds are frequently used as internal standards in mass

spectrometry to enhance accuracy and reproducibility.[3]

Instrumentation: Sciex QTRAP 6500+ system coupled with a Shimadzu Nexera X2 UPLC

system or equivalent.[4]
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Chromatographic Conditions: Similar to HPLC conditions, but with a UPLC C18 column (e.g.,

2.1 x 100 mm, 1.8 µm) and a faster gradient.

Ionization: Electrospray Ionization (ESI), Positive Mode.

Multiple Reaction Monitoring (MRM) Transitions:

Cortol-d5: Q1: m/z 374.3 → Q3: m/z 289.2 (Quantifier), m/z 307.2 (Qualifier)

Cortol (unlabeled): Q1: m/z 369.3 → Q3: m/z 284.2

Data Analysis: Isotopic purity is calculated from the relative peak areas of the deuterated and

unlabeled species.

Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy
Objective: To confirm the chemical structure of Cortol-d5 by analyzing the proton signals.

The absence of signals at specific positions confirms successful deuteration.

Instrumentation: Bruker Avance III 500 MHz spectrometer or equivalent.

Solvent: Methanol-d4 (CD₃OD).

Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Data Analysis: The ¹H-NMR spectrum is compared to the spectrum of the unlabeled cortol

standard. The reduction or absence of proton signals at the deuterated positions confirms

the isotopic labeling.

Visualizations
The following diagrams illustrate the analytical workflow and a relevant biological pathway for

Cortol-d5.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15562203/docs?utm_src=pdf-body#certificate-of-analysis-cortol-d5-a-technical-guide
https://www.benchchem.com/product/b15562203/docs?utm_src=pdf-body#certificate-of-analysis-cortol-d5-a-technical-guide
https://www.benchchem.com/product/b15562203/docs?utm_src=pdf-body#certificate-of-analysis-cortol-d5-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Workflow for Cortol-d5
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Analytical Testing
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(Water Content)

Data Review & Analysis

Certificate of Analysis Generation

Click to download full resolution via product page

Caption: General analytical workflow for the quality control testing of Cortol-d5.

Cortisol to Cortol Metabolic Pathway
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Caption: Simplified metabolic pathway from cortisol to Cortol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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